![molecular formula C17H17N3O4S B5220897 N-{[(4-ethylphenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide](/img/structure/B5220897.png)
N-{[(4-ethylphenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(4-ethylphenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide is a compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is also known as AG-1478 and has been studied extensively for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of N-{[(4-ethylphenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide involves the inhibition of the tyrosine kinase activity of the EGFR. This inhibition leads to the downregulation of various downstream signaling pathways that are involved in cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
N-{[(4-ethylphenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of various cancer cell lines that overexpress EGFR. Additionally, this compound has been shown to induce apoptosis in these cancer cell lines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{[(4-ethylphenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide in lab experiments is its selectivity for EGFR. This compound has been shown to be a highly selective inhibitor of EGFR and does not inhibit other tyrosine kinases. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the use of N-{[(4-ethylphenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide in scientific research. One potential direction is the study of the role of EGFR in various disease states such as cancer and autoimmune diseases. Additionally, this compound could be used in the development of new therapeutic agents that target EGFR. Finally, the use of N-{[(4-ethylphenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide in combination with other therapeutic agents could be explored as a potential treatment for various diseases.
Synthesis Methods
The synthesis of N-{[(4-ethylphenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide involves the reaction of 4-methoxy-3-nitrobenzoyl chloride with 4-ethylphenylamine in the presence of a base. This reaction produces N-{[(4-ethylphenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide as the final product.
Scientific Research Applications
N-{[(4-ethylphenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide has been used in various scientific research applications. One of the most notable applications is its use as a selective inhibitor of the epidermal growth factor receptor (EGFR). This compound has been used to study the role of EGFR in various cellular processes such as cell proliferation, differentiation, and survival.
properties
IUPAC Name |
N-[(4-ethylphenyl)carbamothioyl]-4-methoxy-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O4S/c1-3-11-4-7-13(8-5-11)18-17(25)19-16(21)12-6-9-15(24-2)14(10-12)20(22)23/h4-10H,3H2,1-2H3,(H2,18,19,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSJGTJQYFOAWCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-ethylphenyl)carbamothioyl]-4-methoxy-3-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.